Cas no 878994-03-7 (5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one)

• Product name: 5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one
• CAS No: 878994-03-7
• MF: C₁₂H₁₀N₄O₂
• MW: 242.23340177536
• CID: 2118657
• PubChem ID: 6500351

5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(3-methoxyphenyl)-[1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one
• 5-(3-methoxyphenyl)-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• 5-(3-METHOXYPHENYL)-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
• DB-078773
• 5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 5-(3-methoxyphenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
• 878994-03-7
• 906761-11-3
• AKOS005539530
• AKOS000632634
• STK235411
• STK603300
• 5-(3-methoxyphenyl)[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
• DB-077134
• DTXSID90424675

• Inchi： InChI=1S/C12H10N4O2/c1-18-9-4-2-3-8(5-9)10-6-11(17)16-12(15-10)13-7-14-16/h2-7H,1H3,(H,13,14,15)
• InChI Key： QHHOVEHUVNAMML-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 242.08037557Da
• Monoisotopic Mass: 242.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.3Ų